BCL‑2 vs. BCL‑XL Binding Selectivity
Mesutoclax exhibits a high degree of biochemical selectivity for BCL-2 over the anti-apoptotic protein BCL-XL. The reported IC50 for BCL-2 is 1.54 nM, while the IC50 for BCL-XL is >1000 nM, yielding a selectivity ratio of >649-fold . This profile is designed to avoid the dose-limiting thrombocytopenia associated with navitoclax, a dual BCL-2/BCL-XL inhibitor which inhibits BCL-XL with an IC50 of approximately 0.5 nM [1]. In contrast, venetoclax, the first approved selective BCL-2 inhibitor, demonstrates an IC50 of <0.5 nM for BCL-2 and an IC50 of >5000 nM for BCL-XL, yielding a selectivity ratio of >10,000-fold [2]. While venetoclax is more selective in vitro, this does not preclude the potential for differential clinical safety profiles related to other properties.
| Evidence Dimension | BCL-2 vs. BCL-XL Selectivity Ratio |
|---|---|
| Target Compound Data | >649-fold (IC50 BCL-2: 1.54 nM; IC50 BCL-XL: >1000 nM) |
| Comparator Or Baseline | Navitoclax: ~1-fold (IC50 BCL-2: ~0.5 nM; IC50 BCL-XL: ~0.5 nM); Venetoclax: >10,000-fold (IC50 BCL-2: <0.5 nM; IC50 BCL-XL: >5000 nM) |
| Quantified Difference | Mesutoclax is >649-fold selective; Navitoclax is non-selective (1-fold); Venetoclax is >10,000-fold selective |
| Conditions | Biochemical enzyme inhibition assay (recombinant protein) |
Why This Matters
A selectivity ratio greater than 649-fold is a key procurement differentiator for researchers seeking a BCL-2 inhibitor with a high probability of avoiding on-target BCL-XL-mediated thrombocytopenia, a major clinical liability of navitoclax.
- [1] Tse, C., et al. (2008). ABT-263: A Potent and Orally Bioavailable Bcl-2 Family Inhibitor. Cancer Research, 68(9), 3421-3428. View Source
- [2] Souers, A. J., et al. (2013). ABT-199, a potent and selective BCL-2 inhibitor, achieves antitumor activity while sparing platelets. Nature Medicine, 19(2), 202-208. View Source
